Cas no 661458-28-2 (Ethyl 3-methoxy-5-cyanobenzoate)

• Product Name: Ethyl 3-methoxy-5-cyanobenzoate
• CAS No: 661458-28-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 68569
• PubChem ID: 53401265
• Update Time: 2025-04-18

Ethyl 3-methoxy-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-5-cyanobenzoate
• ethyl 3-cyano-5-methoxybenzoate
• Benzoic acid,3-cyano-5-methoxy-,methyl ester
• Methyl3-Cyano-5-methoxybenzoate
• 1-Cbz-3-(methylamino)piperidine
• FT-0759207
• DTXSID30694875
• 661458-28-2

• Inchi： 1S/C11H11NO3/c1-3-15-11(13)9-4-8(7-12)5-10(6-9)14-2/h4-6H,3H2,1-2H3
• InChI Key： GGUMQTRVPNLXEF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C=C(C=1)OC)=O

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32000
• LogP: 1.74358

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives